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Compound of Interest

N-Acetyl-N-(2-
Compound Name:

methylpropyl)acetamide

Cat. No.: B154605

While the compound N-Acetyl-N-(2-methylpropyl)acetamide is documented in chemical
databases, a thorough review of scientific literature reveals a notable absence of published
research into its potential applications, biological activity, or established experimental protocols.
This technical guide serves to consolidate the available physicochemical data for this
compound and to propose potential avenues of investigation for researchers, scientists, and
drug development professionals based on the known properties of related acetamide
structures.

Compound Identification and Physicochemical
Properties

N-Acetyl-N-(2-methylpropyl)acetamide, also known as N,N-diacetylisobutylamine, is a di-
acetylated amine. Its chemical identity is confirmed in the Global Substance Registration
System (GSRS).[1] The fundamental properties of this compound are summarized below.
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Property Value Source
Molecular Formula CsHi1sNO:2 [1]
Molecular Weight 157.21 g/mol [1]
SMILES CC(C)CN(C(=0)C)C(=0)C [1]

InChl=1S/C8H15N0O2/c1-

6(2)5-

InChl [1]
9(7(3)10)8(4)11/h6H,5H2,1-
4H3

Stereochemistry Achiral [1]

Synthesis and Chemical Reactivity

Specific, detailed experimental protocols for the synthesis of N-Acetyl-N-(2-
methylpropyl)acetamide are not readily available in the published literature. However, the
synthesis of N,N-diacylated amines can be conceptually approached through the acylation of a
primary amine. The logical synthetic pathway would involve the reaction of isobutylamine with
an acetylating agent.

A potential, though unverified, synthetic workflow is proposed below. This serves as a
conceptual starting point for researchers interested in synthesizing this compound for further
study.
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Conceptual Synthesis Workflow for N-Acetyl-N-(2-methylpropyl)acetamide.

Potential Research Applications: A Forward Look

Given the absence of direct research, the potential applications of N-Acetyl-N-(2-
methylpropyl)acetamide can be hypothesized based on the known activities of other
acetamide-containing compounds. The acetamide functional group is a common motif in a
variety of biologically active molecules.

As an Agro-Chemical Candidate

Nitrogen-containing compounds are fundamental in the development of herbicides and
pesticides. The structural features of N-Acetyl-N-(2-methylpropyl)acetamide could be
explored for potential herbicidal or insecticidal properties. Initial screening assays could involve
testing its effects on common weed species or insect cell lines.
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In Pharmaceutical Research

Numerous pharmaceuticals contain the acetamide moiety. Research into N-Acetyl-N-(2-
methylpropyl)acetamide could explore its potential as a lead compound in several therapeutic
areas:

e Anticonvulsant Activity: Some N-substituted acetamides have demonstrated anticonvulsant
properties. Preliminary studies could involve in vivo models of seizures.

e Analgesic and Anti-inflammatory Effects: The anti-inflammatory properties of some
acetamide derivatives are well-documented.[2][3][4] Initial in vitro studies could assess its
ability to inhibit inflammatory pathways in cell cultures.

e Enzyme Inhibition: The di-acetylated amine structure could be investigated as a potential
inhibitor for various enzymes, depending on the overall three-dimensional shape and
electronic properties of the molecule.

The logical progression for investigating these potential applications is outlined in the following
workflow diagram.
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Proposed Research Workflow for Investigating N-Acetyl-N-(2-methylpropyl)acetamide.

Conclusion

N-Acetyl-N-(2-methylpropyl)acetamide represents a molecule with a defined chemical
structure but a completely unexplored potential in applied research. For scientists in
agrochemical and pharmaceutical development, this compound offers a blank slate for
investigation. The lack of existing data presents a unique opportunity for novel discoveries. The
initial steps for any research endeavor will necessarily involve the development of a robust
synthetic protocol and thorough characterization of the compound's properties. Subsequent
biological screening, guided by the known activities of related acetamides, could unveil
previously unknown applications for this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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